Cas no 2137442-54-5 (4-acetyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid)

• Product Name: 4-acetyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid
• CAS No: 2137442-54-5
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6136613
• PubChem ID: 165451887
• Update Time: 2025-05-20

4-acetyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid
• 2137442-54-5
• EN300-739606

• Inchi： 1S/C9H13NO4/c1-5(11)10-6-2-3-14-8(6)4-7(10)9(12)13/h6-8H,2-4H2,1H3,(H,12,13)
• InChI Key： CIRQBLPZJBFWGH-UHFFFAOYSA-N
• SMILES： O1CCC2C1CC(C(=O)O)N2C(C)=O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-acetyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid

4-Acetyl-Hexahydro-2H-Furo[3,2-B]Pyrrole-5-Carboxylic Acid: A Comprehensive Overview

4-Acetyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid, identified by the CAS registry number CAS No. 2137442-54-5, is a structurally complex organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of bicyclic compounds, featuring a fused furan and pyrrole ring system with an acetyl group at position 4 and a carboxylic acid moiety at position 5. The unique combination of functional groups and ring structures makes it a subject of interest in both academic and industrial settings.

The molecular structure of 4-acetyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid is characterized by its bicyclic framework, which consists of a five-membered furan ring fused to a six-membered pyrrole ring. The presence of the acetyl group introduces additional functionality, enhancing the compound's reactivity and versatility in chemical transformations. The carboxylic acid group, on the other hand, imparts acidic properties, making it amenable to various chemical modifications such as esterification or amidation.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its role as a scaffold for developing bioactive molecules targeting various therapeutic areas, including neurodegenerative diseases and cancer. The unique topology of the bicyclic system allows for extensive functionalization, enabling the creation of diverse pharmacophores that can interact with specific biological targets.

In addition to its pharmacological applications, 4-acetyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry and catalysis. Recent findings suggest that derivatives of this compound can act as efficient catalysts in organic transformations, particularly in asymmetric synthesis.

The synthesis of this compound involves multi-step processes that require precise control over stereochemistry and regioselectivity. Researchers have developed innovative methodologies to construct the bicyclic framework efficiently, often employing enantioselective catalysis or tandem reactions to achieve high yields and enantiomeric excess.

From an environmental perspective, the green chemistry aspects of synthesizing CAS No. 2137442-54-5 have also been explored. Scientists are increasingly focusing on developing sustainable routes that minimize waste generation and utilize renewable feedstocks. Recent advancements in catalytic systems have enabled more eco-friendly syntheses of this compound.

In conclusion, 4-acetyl-hexahydro-2H-furo[3,2-b]pyrrole-5-carboxylic acid, with its unique structural features and versatile functional groups, continues to be a focal point in chemical research across multiple disciplines. Its potential applications span drug discovery, materials science, and catalysis, making it a valuable compound for both academic exploration and industrial development.